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Compound of Interest

Compound Name: Sorbitan monooctadecanoate
CAS No.: 60842-51-5
Cat. No.: B10781299
Get Quote
. J

Sorbitan monooctadecanoate, also known as Sorbitan monostearate or Span 60, is a non-
ionic surfactant widely used as an emulsifying, dispersing, and wetting agent in
pharmaceuticals, cosmetics, and food products.[1] Its efficacy in these applications is largely
dictated by its HLB value.

Property Value Reference(s)
HLB Value 4.7 [21[=B1415]6]L71(8]
Chemical Formula C24H4606 [1112]

Molecular Weight 430.62 g/mol [1][2]
Saponification Value 147-157 mg KOH/g [2][4]

Acid Value <10 mg KOH/g [21[4]

Hydroxyl Value 235-260 mg KOH/g [2][4]

The low HLB value of Sorbitan monooctadecanoate (4.7) indicates its lipophilic (oil-loving)
nature, making it an effective water-in-oil (W/O) emulsifier.[3][9]
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Experimental Protocols for HLB Determination

The HLB value of a surfactant can be determined through several methods, both empirical and
instrumental. For fatty acid esters of polyhydric alcohols like Sorbitan monooctadecanoate,
the Griffin's method based on saponification is a classical and widely used approach.[3][10]

Griffin's Method (for Polyhydric Alcohol Fatty Acid
Esters)

This method, proposed by William C. Griffin in 1949, allows for the calculation of the HLB value
from the saponification number of the ester and the acid number of the fatty acid.[9][11]

Formula:

HLB=20*(1-S/A)

Where:

e Sis the saponification number of the ester.

e Ais the acid number of the fatty acid (stearic acid in this case).
Detailed Methodology:

» Determination of Saponification Value (S):

o

Accurately weigh approximately 2 grams of Sorbitan monooctadecanoate into a 250 mL
flask.

o Add 25.0 mL of 0.5 N alcoholic potassium hydroxide (KOH) solution.

o Connect the flask to a reflux condenser and heat on a steam bath for 30 minutes, swirling
the flask frequently.

o Add 1 mL of phenolphthalein indicator to the hot solution and titrate the excess KOH with
0.5 N hydrochloric acid (HCI) until the pink color just disappears.

o Perform a blank titration under the same conditions, omitting the sample.
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o The saponification value is calculated using the following equation: S =[(B - V) * N * 56.1]
| W Where:

B = volume of HCI used for the blank (mL)

V = volume of HCI used for the sample (mL)

N = normality of the HCI solution

56.1 = molecular weight of KOH

W = weight of the sample (g)

o Determination of Acid Value of Stearic Acid (A):

o The acid value of the fatty acid used in the synthesis of the sorbitan ester is required. This
is typically provided by the supplier or can be determined by titrating a known weight of the
fatty acid dissolved in a suitable solvent with a standardized solution of potassium
hydroxide.

e Calculation of HLB Value:

o Substitute the determined saponification value (S) and the acid value of stearic acid (A)
into the Griffin's formula to calculate the HLB value.

Davies' Method

Another theoretical method, proposed by Davies in 1957, calculates the HLB value based on
the contribution of different chemical groups within the molecule.[9][11] Each group is assigned
a specific number, and the HLB is calculated by summing these group numbers.

Formula:
HLB = 7 + Z(hydrophilic group numbers) - n x 0.475
Where:

e nis the number of -CHz- groups in the lipophilic portion of the molecule.
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While this method is advantageous as it considers the strength of different hydrophilic groups,
Griffin's method is more commonly cited for sorbitan esters.

Mandatory Visualization

The following diagrams illustrate the logical relationships in HLB determination and the
application of Sorbitan monooctadecanoate.
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Caption: Workflow for determining the HLB value.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10781299/docs?utm_src=pdf-body#data-presentation-quantitative-properties-of-sorbitan-monooctadecanoate
https://www.benchchem.com/product/b10781299/docs?utm_src=pdf-body-img#data-presentation-quantitative-properties-of-sorbitan-monooctadecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10781299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HLB Scale

Low HLB (Lipophilic)
(e.g., Sorbitan Monooctadecanoate = 4.7)

Promotes Promotes

Click to download full resolution via product page

Caption: Relationship between HLB value and emulsion type.

Conclusion

The HLB value of 4.7 for Sorbitan monooctadecanoate is a critical parameter that defines its
function as a lipophilic, non-ionic surfactant.[2][3][4][5][6][7][8] This value, readily determined
through established protocols like Griffin's method, guides formulation scientists in selecting the
appropriate emulsifier to achieve stable and effective drug delivery systems, particularly for
water-in-oil emulsions. A thorough understanding of the principles behind HLB and its
experimental determination is indispensable for the rational design of pharmaceutical and other
formulated products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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